Cas no 1248377-04-9 (4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid)

• Product Name: 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid
• CAS No: 1248377-04-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6011396
• PubChem ID: 62350980
• Update Time: 2025-07-15

4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid
• 1H-Imidazole-1-butanoic acid, α,4,5-trimethyl-α-(methylamino)-
• EN300-1139925
• 1248377-04-9
• AKOS011636127
• CS-0344696

• Inchi： 1S/C11H19N3O2/c1-8-9(2)14(7-13-8)6-5-11(3,12-4)10(15)16/h7,12H,5-6H2,1-4H3,(H,15,16)
• InChI Key： PRHARFQPHUDXQD-UHFFFAOYSA-N
• SMILES： C1N(CCC(C)(NC)C(O)=O)C(C)=C(C)N=1

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 449.6±45.0 °C(Predicted)
• pka: 2.30±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid

Research Briefing on 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid (CAS: 1248377-04-9)

The compound 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid (CAS: 1248377-04-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In vitro and in vivo studies have demonstrated that 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid exhibits promising biological activity. Specifically, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, preliminary data indicate that the compound may possess neuroprotective properties, making it a candidate for further investigation in neurodegenerative disorders.

The mechanism of action of 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid is currently under investigation. Early findings suggest that it may modulate key signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation and immune responses. Further research is needed to elucidate the precise molecular targets and downstream effects of this compound.

Despite its promising potential, several challenges remain in the development of 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoic acid represents a novel and promising compound in the field of medicinal chemistry. Its unique structural features and biological activity warrant further investigation to fully explore its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and conducting rigorous preclinical evaluations to pave the way for clinical development.